2-ethoxy-N-[3-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl]benzamide

• IUPAC Name: 2-ethoxy-N-[3-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl]benzamide
• InChI: InChI=1S/C24H27N5O2/c1-3-31-22-10-5-4-9-20(22)24(30)25-19-8-6-7-18(17-19)21-11-12-23(27-26-21)29-15-13-28(2)14-16-29/h4-12,17H,3,13-16H2,1-2H3,(H,25,30)
• InChI Key: VQDVXUDEXQYMMG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)NC2=CC=CC(=C2)C3=NN=C(C=C3)N4CCN(CC4)C
• Molecular Formula: C24H27N5O2
• Molecular Weight: 417.5 g/mol

Description

“2-ethoxy-N-[3-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl]benzamide” is a chemical compound. It has been mentioned in the context of anti-tubercular agents. The compound is part of a series of novel substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives.

Scientific Research Applications

Synthesis and Antiviral Applications

Research on benzamide-based compounds, similar in structure to 2-ethoxy-N-[3-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl]benzamide, indicates potential antiviral applications. For instance, Hebishy et al. (2020) described the synthesis of novel benzamide-based 5-aminopyrazoles showing significant antiviral activities against the H5N1 influenza virus, suggesting a potential pathway for the development of antiviral agents using related chemical scaffolds (Hebishy et al., 2020).

Antimicrobial Activity

Compounds with pyridazine derivatives, which are structurally related to the core of 2-ethoxy-N-[3-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl]benzamide, have been reported to possess antimicrobial properties. Deeb et al. (2004) synthesized pyridazino[3',4':3,4]pyrazolo[5,1-c]-1,2,4-triazines, demonstrating antimicrobial activity against various microorganisms, highlighting the potential of such compounds in developing new antimicrobial agents (Deeb et al., 2004).

Analgesic and Anti-inflammatory Activity

Research into the therapeutic applications of compounds containing arylpiperazine and pyridazinone moieties suggests potential analgesic and anti-inflammatory activities. Duendar et al. (2007) investigated ethyl (6-substituted-3(2H)-pyridazinone-2-yl)acetate derivatives, revealing their analgesic and anti-inflammatory properties without significant gastric ulcerogenic effects, which may be relevant for compounds with similar structural features (Duendar et al., 2007).

Potential Nootropic Effects

Compounds featuring the piperazine unit, akin to the one in the chemical structure of interest, have been explored for their potential nootropic effects. Valenta et al. (1994) synthesized 1,4-disubstituted 2-oxopyrrolidines and related compounds, assessing their nootropic activity, which opens avenues for further research into related compounds for cognitive enhancement applications (Valenta et al., 1994).

Anticancer and Anti-inflammatory Agents

The structural complexity of 2-ethoxy-N-[3-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl]benzamide may lend itself to exploration within anticancer and anti-inflammatory research. Rahmouni et al. (2016) synthesized a series of pyrazolopyrimidines, evaluating their anticancer and anti-5-lipoxygenase activities, indicating the potential of structurally related compounds in these therapeutic areas (Rahmouni et al., 2016).